4-Bromo-3-(hydroxymethyl)-1-methyl-1H-pyrazole-5-carbonitrile

• IUPAC Name: 4-bromo-5-(hydroxymethyl)-2-methylpyrazole-3-carbonitrile
• InChI: InChI=1S/C6H6BrN3O/c1-10-5(2-8)6(7)4(3-11)9-10/h11H,3H2,1H3
• InChI Key: JAEKSCSIHVOTIJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)CO)Br)C#N
• Molecular Formula: C6H6BrN3O
• Molecular Weight: 216.04 g/mol

Description

The compound “4-Bromo-3-(hydroxymethyl)-1-methyl-1H-pyrazole-5-carbonitrile” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms. They are used in various fields such as medicinal chemistry and material science due to their diverse biological activities.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds often involve reactions like the Suzuki–Miyaura coupling. This reaction is a type of cross-coupling reaction, used to couple boronic acids with organic halides.

Scientific Research Applications

Chemical Synthesis

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Electrochemical Bromofunctionalization of Alkenes

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Potential Treatment for Neurological Disorders

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Synthesis of Bromophenol Derivatives

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Research in Drug Development

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Future Directions

While specific future directions for this compound were not found, research in the field of pyrazole derivatives is ongoing. For example, the catalytic protodeboronation of pinacol boronic esters has been reported, which could potentially be applied to similar compounds.